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Compound of Interest

Compound Name: alpha-Bourbonene

Cat. No.: B1203144 Get Quote

Essential Safety and Handling Guide for alpha-
Bourbonene
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of alpha-
Bourbonene (CAS No. 5208-58-2), a sesquiterpenoid. Given the limited availability of a

specific Safety Data Sheet (SDS), this document synthesizes information on its known

properties and general safety protocols for volatile and flammable organic compounds.

Adherence to these guidelines is essential to ensure a safe laboratory environment.

Hazard Assessment and Personal Protective
Equipment (PPE)
alpha-Bourbonene is a volatile organic compound with a high flash point, indicating it is a

combustible liquid. While specific toxicity data is not readily available, its chemical class

suggests that inhalation of vapors and skin contact should be minimized.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specific Recommendations Rationale

Eye and Face Protection
Chemical safety goggles or a

full-face shield.

Protects against splashes and

vapors.

Skin Protection
Nitrile or neoprene gloves. A

flame-retardant lab coat.

Prevents skin contact and

protects from potential

splashes of the flammable

liquid.

Respiratory Protection

Work in a well-ventilated area

or a chemical fume hood. If

ventilation is inadequate, use a

respirator with an organic

vapor cartridge.

Minimizes inhalation of

potentially harmful vapors.

Physical and Chemical Properties
A summary of the known quantitative data for alpha-Bourbonene is provided below for easy

reference.

Property Value Source

Chemical Formula C15H24 PubChem[1]

Molecular Weight 204.35 g/mol PubChem[1]

Boiling Point 254-256 °C @ 760 mmHg Perflavory[2]

Flash Point 105 °C (221 °F) Perflavory[2]

Vapor Pressure
0.026 mmHg @ 25 °C

(estimated)
Perflavory[2]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the necessary steps for safely handling alpha-Bourbonene from receipt

to use in experimental procedures.

Receiving and Storage:
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Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

Ensure the container is tightly sealed.

Store away from incompatible materials such as strong oxidizing agents.

Preparation for Use:

Work within a certified chemical fume hood to minimize vapor inhalation.

Ensure all necessary PPE is worn correctly before handling the substance.

Have spill control materials (e.g., absorbent pads, sand) readily available.

Use spark-proof tools and equipment to prevent ignition.

Experimental Procedure:

Dispense the smallest required amount of alpha-Bourbonene for the experiment.

Keep the primary container sealed when not in use.

Avoid direct contact with skin and eyes. In case of accidental contact, flush the affected

area with copious amounts of water for at least 15 minutes and seek medical attention.

If inhalation occurs, move to fresh air immediately. If breathing is difficult, seek medical

attention.

Disposal Plan
Proper disposal of alpha-Bourbonene and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste containing alpha-Bourbonene, including unused material, contaminated

labware, and spill cleanup debris, in a designated and clearly labeled hazardous waste
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container.

The container must be made of a compatible material and kept tightly sealed.

Waste Segregation:

Do not mix alpha-Bourbonene waste with other incompatible waste streams.

Disposal Procedure:

Dispose of the hazardous waste through your institution's Environmental Health and

Safety (EHS) office.

Follow all local, state, and federal regulations for the disposal of volatile organic waste.

Safe Handling and Disposal Workflow
The following diagram illustrates the key decision points and actions for the safe handling and

disposal of alpha-Bourbonene.
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alpha-Bourbonene: Safe Handling and Disposal Workflow

Preparation
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Don Appropriate PPE

Prepare Well-Ventilated Work Area (Fume Hood)

Dispense Required Amount

Perform Experiment

Spill Occurs?
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Collect Waste in Labeled Container

No

Dispose via EHS
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Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of alpha-Bourbonene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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